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Compound of Interest

Compound Name: Beryllium perchlorate

Cat. No.: B084725 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Beryllium and its compounds are highly toxic and carcinogenic. This document is

intended for informational purposes for professionals trained in handling hazardous materials.

Appropriate personal protective equipment (PPE) and engineering controls are mandatory

when working with beryllium perchlorate.

Introduction
Beryllium perchlorate, with the CAS number 13597-95-0, is an inorganic compound with the

chemical formula Be(ClO₄)₂.[1] It is a powerful oxidizing agent and is primarily known in its

hydrated forms, typically as a dihydrate or tetrahydrate.[1] While its direct application in drug

development is not established due to its inherent toxicity, understanding its chemical behavior

is crucial for researchers in various fields, including materials science and inorganic chemistry.

This guide provides a comprehensive overview of its properties, synthesis, and chemical

behavior, with a focus on safety and handling.

Chemical and Physical Properties
Beryllium perchlorate is a white, hygroscopic solid that is soluble in water and acetone.[1]

The anhydrous form has a molecular weight of 207.91 g/mol .[2][3] Due to the small ionic

radius and high charge density of the beryllium(II) ion, it exhibits significant hydrolytic

tendencies in aqueous solutions.[2]
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Table 1: Physical and Chemical Properties of Beryllium Perchlorate

Property Value Reference(s)

CAS Number 13597-95-0 [1][4][5][6]

Molecular Formula Be(ClO₄)₂ [2][5][6]

Molecular Weight 207.91 g/mol [2][3][7][8]

Appearance White solid [1]

Solubility in Water
198 g/100 mL (25 °C,

tetrahydrate)
[1]

Melting Point Decomposes [1]

Other Names Beryllium diperchlorate [1][5]

Synthesis and Reactions
Beryllium perchlorate is typically synthesized through the reaction of beryllium oxide with

concentrated perchloric acid.[1][2][4] The resulting product is usually the tetrahydrate,

Be(ClO₄)₂·4H₂O.[1]

3.1. Hydrolysis and Decomposition

In aqueous solutions, beryllium perchlorate hydrolyzes to form various hydroxo-complexes.[2]

The tetraaqua beryllium(II) ion, [Be(H₂O)₄]²⁺, is formed upon dissolution, which can then

partially hydrolyze to the trimeric ion [Be₃(OH)₃(H₂O)₆]³⁺.[1]

Thermal decomposition of beryllium perchlorate does not yield the anhydrous form. Instead,

heating the hydrated forms leads to the formation of basic beryllium perchlorates and

ultimately beryllium oxide.[1] For instance, the tetrahydrate decomposes at 140 °C, and further

heating to 260 °C yields beryllium oxide.[1] The dihydrate decomposes at 200 °C to a basic

beryllium perchlorate, which in turn decomposes to beryllium oxide at 270 °C.[1]

Table 2: Decomposition Temperatures of Beryllium Perchlorate Hydrates
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Hydrate Form
Decomposition
Temperature (°C)

Products Reference(s)

Be(ClO₄)₂·4H₂O 140
Unidentified basic

beryllium perchlorate
[1]

Unidentified basic

beryllium perchlorate
260 Beryllium oxide (BeO) [1]

Be(ClO₄)₂·2H₂O 200

Basic beryllium

perchlorate

(Be₄O(ClO₄)₆)

[1]

Basic beryllium

perchlorate

(Be₄O(ClO₄)₆)

270 Beryllium oxide (BeO) [1]

Experimental Protocols
4.1. Synthesis of Beryllium Perchlorate Tetrahydrate

Objective: To synthesize beryllium perchlorate tetrahydrate from beryllium oxide and

perchloric acid.

Materials:

Beryllium oxide (BeO)

Concentrated perchloric acid (HClO₄)

Distilled water

Glass reaction vessel

Heating mantle with magnetic stirrer

Evaporating dish

Fume hood
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Procedure:

In a fume hood, carefully add a stoichiometric amount of beryllium oxide to a glass reaction

vessel.

Slowly add concentrated perchloric acid to the beryllium oxide with continuous stirring. The

reaction is as follows: BeO + 2HClO₄ → Be(ClO₄)₂ + H₂O.[1][2]

Gently heat the mixture to facilitate the reaction. The reaction may be slow.[4][5][6]

Once the reaction is complete, transfer the solution to an evaporating dish.

Carefully evaporate the solution to obtain crystals of beryllium perchlorate tetrahydrate.

4.2. Thermal Decomposition of Beryllium Perchlorate Tetrahydrate

Objective: To observe the thermal decomposition of beryllium perchlorate tetrahydrate.

Materials:

Beryllium perchlorate tetrahydrate (Be(ClO₄)₂·4H₂O)

Tube furnace

Inert atmosphere (e.g., nitrogen or argon)

Sample holder (e.g., quartz boat)

Thermocouple

Procedure:

Place a small, known amount of beryllium perchlorate tetrahydrate into the sample holder.

Position the sample holder in the center of the tube furnace.

Purge the furnace with an inert gas to remove air and moisture.

Slowly heat the furnace to 140 °C and hold at this temperature.[1]
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Observe any changes in the sample, indicative of decomposition to a basic beryllium
perchlorate.

Increase the temperature to 260 °C to induce further decomposition to beryllium oxide.[1]

Cool the furnace to room temperature under the inert atmosphere before removing the

sample.
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Caption: Synthesis workflow for beryllium perchlorate tetrahydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Beryllium Perchlorate (CAS: 13597-95-0): A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b084725#beryllium-perchlorate-cas-number-13597-
95-0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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